N-(1-benzylpiperidin-4-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C24H31N3O3/c28-24(21-6-11-25-23(16-21)30-18-20-9-14-29-15-10-20)26-22-7-12-27(13-8-22)17-19-4-2-1-3-5-19/h1-6,11,16,20,22H,7-10,12-15,17-18H2,(H,26,28)
• InChI Key: DOBHZUPNLJDUPE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC(=NC=C2)OCC3CCOCC3)CC4=CC=CC=C4
• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol

Description

N-(1-benzylpiperidin-4-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide, also known as BPIP, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. BPIP has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is of particular interest to researchers.

Scientific Research Applications

Synthesis and Structural Analysis

Research in the field of synthetic chemistry has led to the development of compounds with potential pharmacological applications. For example, studies on the synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid have contributed to the understanding of compound structures and their functional derivatives (A. A. Agekyan & G. G. Mkryan, 2015). Such studies are crucial for the design of new molecules with enhanced biological activity.

Antitumor Activity

The evaluation of antitumor activity is a significant area of research for compounds structurally related to N-(1-benzylpiperidin-4-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide. For instance, derivatives of benzo[a]pyrano[3,2-h]acridin-7-one, synthesized from related starting materials, have shown potent cytotoxicity against cancer cell lines (T. Nguyen et al., 2006). These findings suggest potential pathways for the development of new cancer therapeutics.

Antimicrobial and Antifungal Activities

Compounds with a similar backbone have been evaluated for their antimicrobial and antifungal efficacies. The crystal structure and bioactivity studies of related compounds, such as 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile, reveal promising antimicrobial properties that could lead to the development of new antimicrobial agents (Rawda M. Okasha et al., 2022).

Mechanism of Action and Drug Development

Understanding the mechanism of action of these compounds is crucial for drug development. Studies on carrier-mediated uptake and survivin suppressant activities offer insights into how these compounds interact with biological targets, potentially leading to the development of novel therapeutic agents (T. Minematsu et al., 2009).